Cas no 76647-70-6 (5-Deoxy-L-arabonic acid 1,4-lactone)

• Product Name: 5-Deoxy-L-arabonic acid 1,4-lactone
• CAS No: 76647-70-6
• MF: C₅H₈O₄
• MW: 132.114622116089
• CID: 561936
• PubChem ID: 11378506
• Update Time: 2025-04-19

5-Deoxy-L-arabonic acid 1,4-lactone Chemical and Physical Properties

Names and Identifiers

• L-Arabinonic acid,5-deoxy-, g-lactone
• 5-Deoxy-L-arabinonic Acid γ-Lactone-d3
• 5-DEOXY-L-ARABONIC ACID 1,4-LACTONE
• 5-Deoxy-L-arabino-1,4-lactone
• L-5-DEOXY-ARABINONO-1,4-LACTONE
• L-Arabinonic acid, 5-deoxy-, g-lactone
• DTXSID90463983
• 76647-70-6
• JYHWQRJRDKSSIF-YVZJFKFKSA-N
• W-203751
• (3r,4r,5s)-3,4-dihydroxy-5-methyl-dihydrofuran-2-one
• (3R,4R,5S)-3,4-DIHYDROXY-5-METHYLOXOLAN-2-ONE
• 5-Deoxy-L-arabino-1,4-lactone, >=97.0% (TLC)
• (3R,4R,5S)-3,4-dihydroxy-5-methyldihydrofuran-2(3H)-one
• SCHEMBL15366478
• AKOS006292437
• 5-Deoxy-L-arabonic acid 1,4-lactone

• Inchi： 1S/C5H8O4/c1-2-3(6)4(7)5(8)9-2/h2-4,6-7H,1H3/t2-,3-,4+/m0/s1
• InChI Key： JYHWQRJRDKSSIF-YVZJFKFKSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]1C)O)O)=O

Computed Properties

• Exact Mass: 132.04225873g/mol
• Monoisotopic Mass: 132.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 123.5-125 ºC
• Boiling Point: 263.9±7.0 ºC (760 Torr),
• Flash Point: 116.9±11.7 ºC,
• Solubility: Soluble (856 g/l) (25 º C),
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Deoxy-L-arabonic acid 1,4-lactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones